Cas no 2223541-67-9 ((1E)-2-Phenyl-N-[(2R,3S)-tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-3-furanyl]ethenesulfonamide)

• Product Name: (1E)-2-Phenyl-N-[(2R,3S)-tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-3-furanyl]ethenesulfonamide
• CAS No: 2223541-67-9
• MF: C₁₆H₁₉N₃O₃S
• MW: 333.40536236763
• CID: 5410975
• PubChem ID: 128996964
• Update Time: 2025-07-21

(1E)-2-Phenyl-N-[(2R,3S)-tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-3-furanyl]ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-6604071
• Z1754523765
• 2223541-67-9
• (E)-N-[(2R,3S)-2-(1-Methylpyrazol-4-yl)oxolan-3-yl]-2-phenylethenesulfonamide
• N-[(2R,3S)-2-(1-methyl-1H-pyrazol-4-yl)oxolan-3-yl]-2-phenylethene-1-sulfonamide
• (1E)-2-Phenyl-N-[(2R,3S)-tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-3-furanyl]ethenesulfonamide

• Inchi： 1S/C16H19N3O3S/c1-19-12-14(11-17-19)16-15(7-9-22-16)18-23(20,21)10-8-13-5-3-2-4-6-13/h2-6,8,10-12,15-16,18H,7,9H2,1H3/b10-8+/t15-,16+/m0/s1
• InChI Key： QYDLCLGCDIOWMV-CABXGAGESA-N
• SMILES： C(/S(N[C@H]1CCO[C@@H]1C1=CN(C)N=C1)(=O)=O)=C\C1=CC=CC=C1

Computed Properties

• Exact Mass: 333.11471265g/mol
• Monoisotopic Mass: 333.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.3±60.0 °C(Predicted)
• pka: 9.48±0.40(Predicted)

Additional information on (1E)-2-Phenyl-N-[(2R,3S)-tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-3-furanyl]ethenesulfonamide

Introduction to (1E)-2-Phenyl-N-[(2R,3S)-tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-3-furanyl]ethenesulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2223541-67-9 is a sophisticated molecule that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. The molecular formula, (1E)-2-Phenyl-N-[(2R,3S)-tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-3-furanyl]ethenesulfonamide, encodes a complex arrangement of functional groups that contribute to its distinctive chemical and biological properties. This introduction aims to explore the compound's structure, synthesis, and emerging applications in the context of contemporary research.

In the realm of chemical biology, the exploration of novel heterocyclic compounds is of paramount importance. The presence of multiple heterocyclic rings, such as the pyrazole and furan moieties, in the molecular structure of (1E)-2-Phenyl-N-[(2R,3S)-tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-3-furanyl]ethenesulfonamide, suggests a rich interplay of electronic and steric effects that can modulate its biological interactions. The tetrahydropyran ring further contributes to the molecule's complexity, offering multiple sites for functionalization and interaction with biological targets.

The synthesis of this compound involves a series of well-designed organic transformations that highlight the ingenuity of modern synthetic chemistry. The stereochemistry at the 2R,3S positions is particularly noteworthy, as it is often a critical determinant of biological activity. The synthesis typically begins with the preparation of key intermediates such as 1-methyl-1H-pyrazol-4-yl derivatives and furanyl compounds, which are then coupled in a carefully controlled manner to construct the desired tetrahydropyran scaffold. The final step involves the introduction of the ethenesulfonamide moiety, which is known to enhance binding affinity in many bioactive molecules.

Recent advances in computational chemistry have enabled researchers to predict and analyze the binding modes of such complex molecules with high precision. Molecular docking studies have been instrumental in understanding how (1E)-2-Phenyl-N-[(2R,3S)-tetrahydro-2-(1-methyl-1H-pyrazol-4-yl)-3-furanyl]ethenesulfonamide interacts with its potential targets. These studies have revealed that the phenyl ring and sulfonamide group are key pharmacophores that contribute to binding affinity and specificity. Additionally, the presence of multiple hydrogen bond donors and acceptors within the molecule suggests a high potential for interactions with biological macromolecules.

The biological activity of this compound has been a subject of intense investigation. Initial studies have shown that it exhibits promising properties as an inhibitor of various enzymes and receptors relevant to human health. For instance, preliminary data suggest that it may interfere with pathways involved in inflammation and cancer progression. These findings are particularly exciting given the growing interest in developing small-molecule modulators for these conditions.

One of the most compelling aspects of this compound is its potential for further optimization through structure-based drug design. By leveraging insights from computational modeling and experimental screening, researchers can systematically modify specific regions of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. This iterative process is essential for translating promising leads into viable therapeutic agents.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. These molecules often exhibit unique biological activities due to their ability to mimic natural products and interact with biological systems in diverse ways. The pyrazole and furan moieties in (1E)-2-Phenyl-N-[(2R,3S)-tetrahydro-2(1-methyl-1H-pyrazol^-₄-yl)-3-furanyl]ethenesulfonamide are particularly noteworthy for their ability to engage with various biological targets. The tetrahydropyran ring adds an additional layer of complexity, providing multiple opportunities for interaction with enzymes and receptors.

In conclusion, (1E)-2-Phenyl-N-[(2R,3S)-tetrahydro-2(1-methyl-1H-pyrazol^-₄-yl)-3-furanyl]ethenesulfonamide represents a significant advancement in the field of chemical biology. Its complex structure, derived from multiple heterocyclic moieties, offers a rich scaffold for further exploration and optimization. The compound's promising biological activities make it a valuable candidate for drug discovery efforts aimed at addressing various human health challenges. As research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, it is likely that this molecule will play an increasingly important role in future medical innovations.